methyl 2-[5-[(E)-(5-aminotetrazol-1-yl)iminomethyl]furan-2-yl]-5-bromobenzoate

• Molecular Formula: C14H11BrN6O3
• Molecular Weight: 391.18 g/mol
• IUPAC Name: methyl 2-[5-[(E)-(5-aminotetrazol-1-yl)iminomethyl]furan-2-yl]-5-bromobenzoate
• InChI: InChI=1S/C14H11BrN6O3/c1-23-13(22)11-6-8(15)2-4-10(11)12-5-3-9(24-12)7-17-21-14(16)18-19-20-21/h2-7H,1H3,(H2,16,18,20)/b17-7+
• InChI Key: RLRMMAQSZVIICE-REZTVBANSA-N
• Isomeric SMILES: COC(=O)C1=C(C=CC(=C1)Br)C2=CC=C(O2)/C=N/N3C(=NN=N3)N
• SMILES: COC(=O)C1=C(C=CC(=C1)Br)C2=CC=C(O2)C=NN3C(=NN=N3)N

Description

2-[5-[(5-amino-1-tetrazolyl)iminomethyl]-2-furanyl]-5-bromobenzoic acid methyl ester is a benzoate ester.

Scientific Research Applications

Antiprotozoal Agents

Compounds related to methyl 2-[5-[(E)-(5-aminotetrazol-1-yl)iminomethyl]furan-2-yl]-5-bromobenzoate demonstrate significant potential as antiprotozoal agents. For instance, similar compounds have been synthesized and shown to exhibit strong in vitro IC(50) values against T. b. rhodesiense and P. falciparum, indicating potent antiprotozoal activity (Ismail et al., 2004).

Analytical and Spectral Studies

Research on furan ring-containing organic ligands, like the one , has shown their relevance in analytical and spectral studies. These compounds are used in the synthesis of transition metal complexes and have been characterized for their antimicrobial activity against various pathogens (Patel, 2020).

Antimicrobial and Nematicidal Activity

Studies on compounds structurally similar to methyl 2-[5-[(E)-(5-aminotetrazol-1-yl)iminomethyl]furan-2-yl]-5-bromobenzoate have shown promising antimicrobial and nematicidal activities. Such compounds have been synthesized and evaluated for their efficacy against various bacterial and fungal strains, as well as nematodes (Reddy et al., 2010).

Antitubercular Agents

Compounds with structural similarities to the chemical have been explored for their antitubercular properties. Novel hexahydro-2H-pyrano[3,2-c]quinoline analogues, for instance, have shown potent in vitro antimycobacterial activity against Mycobacterium tuberculosis (Kantevari et al., 2011).

Thiol-Thione Tautomerism

Research into the thiol-thione tautomeric equilibrium of compounds including furan rings, like the one mentioned, has been a subject of interest. These studies contribute to the understanding of the chemical properties and reactions of such compounds (Koparır et al., 2005).

Synthesis and Reactivity Studies

There has been significant research into the synthesis and reactivity of benzimidazole derivatives incorporating furan rings, which is relevant to understanding the chemical behavior of compounds like methyl 2-[5-[(E)-(5-aminotetrazol-1-yl)iminomethyl]furan-2-yl]-5-bromobenzoate (Elchaninov & Aleksandrov, 2018).